Cas no 2138086-60-7 (2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid)

2-(1-Ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a pyrazole core with a fluoroacetic acid moiety, offering unique reactivity and stability due to the fluorine substitution. The ethyl and methyl groups on the pyrazole ring enhance lipophilicity, which may improve bioavailability in drug development. The compound's fluorinated acetic acid group can serve as a versatile intermediate for further functionalization, enabling the synthesis of more complex molecules. Its well-defined structure and synthetic accessibility make it a valuable building block for medicinal chemistry and crop protection research.
2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid structure
2138086-60-7 structure
Product Name:2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
CAS No:2138086-60-7
MF:C8H11FN2O2
MW:186.183545351028
CID:6069348
PubChem ID:165951483
Update Time:2025-06-13

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid
    • EN300-1138989
    • 2138086-60-7
    • Inchi: 1S/C8H11FN2O2/c1-3-11-6(4-5(2)10-11)7(9)8(12)13/h4,7H,3H2,1-2H3,(H,12,13)
    • InChI Key: NTRMZQYAESEPGD-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)C1=CC(C)=NN1CC

Computed Properties

  • Exact Mass: 186.08045576g/mol
  • Monoisotopic Mass: 186.08045576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1Ų

2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid Pricemore >>

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2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid Related Literature

Additional information on 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid

Comprehensive Overview of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138086-60-7)

The compound 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138086-60-7) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoroacetic acid moiety attached to a substituted pyrazole ring, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and bioavailability.

In recent years, the search for novel heterocyclic compounds like 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid has surged, driven by the need for innovative treatments in areas such as oncology, neurology, and infectious diseases. The compound's pyrazole core is a privileged scaffold in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Additionally, the incorporation of a fluorine atom into the acetic acid side chain can significantly alter the compound's physicochemical properties, making it a valuable tool for optimizing drug candidates.

The synthesis of 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid typically involves multi-step organic reactions, including the formation of the pyrazole ring followed by fluorination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency, addressing the industry's focus on sustainable and cost-effective production methods. These innovations align with the broader trend of green chemistry, which emphasizes reducing waste and energy consumption in chemical manufacturing.

From an analytical perspective, characterizing 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid requires sophisticated techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The rise of AI-driven drug discovery platforms has further accelerated the study of such compounds, enabling researchers to predict their biological activity and optimize their properties computationally before laboratory synthesis.

The agrochemical industry also shows interest in 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid, as fluorinated pyrazoles are known to exhibit herbicidal and insecticidal activities. With the global push toward sustainable agriculture, there is a growing need for eco-friendly pesticides that minimize environmental impact. This compound's potential to serve as a building block for such products positions it as a key player in the development of next-generation crop protection solutions.

In summary, 2-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-2-fluoroacetic acid (CAS No. 2138086-60-7) represents a promising candidate for both pharmaceutical and agrochemical applications. Its structural features, combined with the increasing demand for fluorinated heterocycles, underscore its relevance in modern chemical research. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.

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